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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Germanium Tetraiodide (GeI₄) is a crystalline solid compound of germanium and iodine.

While elemental Germanium (Ge) is a well-established and widely used material in infrared (IR)

optics due to its excellent transmission in the 2-14 µm range and high refractive index,

Germanium Tetraiodide in its bulk form is not a conventional material for manufacturing IR

optical components like lenses or windows. A comprehensive review of available literature

reveals a significant lack of data on the specific infrared optical properties of bulk GeI₄, such as

its refractive index and transmission spectrum.

The primary application of Germanium Tetraiodide in the context of infrared technologies lies

in its use as a precursor for the synthesis of Germanium-based nanomaterials and thin films.

These nanomaterials, particularly Germanium nanocrystals, exhibit quantum confinement

effects and have potential applications in areas such as near-infrared detectors and

photovoltaics.

These notes provide an overview of the properties of Germanium Tetraiodide, its role as a

precursor, and detailed protocols for the synthesis of Germanium nanocrystals. For

comparative purposes, the optical properties of elemental Germanium are also presented.
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Germanium Tetraiodide is an orange to red crystalline solid that is sensitive to moisture.

Proper handling and storage in inert, dry conditions are crucial.

Table 1: Physical and Chemical Properties of Germanium Tetraiodide (GeI₄)

Property Value References

Chemical Formula GeI₄

Molar Mass 580.248 g/mol

Appearance Orange to red crystalline solid

Density 4.32 g/cm³

Melting Point 146 °C (419 K)

Boiling Point 440 °C

Solubility

Soluble in non-polar solvents

(e.g., carbon disulfide,

chloroform, benzene). Reacts

with water.

Crystal Structure Cubic

Germanium Tetraiodide as a Precursor for
Germanium Nanocrystals
Germanium Tetraiodide is a key precursor in the colloidal synthesis of Germanium

nanocrystals. These nanocrystals are of interest for their size-tunable optical and electronic

properties, which can be tailored for specific near-infrared applications.

Experimental Protocol: Microwave-Assisted Colloidal
Synthesis of Germanium Nanocrystals from GeI₄
This protocol is based on a two-step microwave-assisted reduction of Germanium Tetraiodide
in oleylamine (OAm) to produce monodispersed, single-crystalline Germanium nanocrystals.

Materials:
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Germanium Tetraiodide (GeI₄)

Oleylamine (OAm)

Toluene (anhydrous)

Ethanol (anhydrous)

Microwave reactor

Schlenk line and glassware

Centrifuge

Glovebox

Procedure:

Preparation of GeI₄ Stock Solution:

To cite this document: BenchChem. [Application Notes and Protocols: Germanium
Tetraiodide in Infrared Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078950#use-of-germanium-tetraiodide-in-infrared-
optics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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